Cas no 2703752-53-6 (3-Thia-7-aza-bicyclo[4.1.1]octane)

• Product Name: 3-Thia-7-aza-bicyclo[4.1.1]octane
• CAS No: 2703752-53-6
• MF: C₆H₁₁NS
• MW: 129.2232401371
• MDL: MFCD34602324
• CID: 5155625
• PubChem ID: 118209658
• Update Time: 2026-03-04

3-Thia-7-aza-bicyclo[4.1.1]octane Chemical and Physical Properties

Names and Identifiers

• 3-Thia-7-aza-bicyclo[4.1.1]octane
• 2703752-53-6
• 3-Thia-7-azabicyclo[4.1.1]octane
• SCHEMBL16877466

• MDL： MFCD34602324
• Inchi： 1S/C6H11NS/c1-2-8-4-6-3-5(1)7-6/h5-7H,1-4H2
• InChI Key： ZHNATIRHTPJEQE-UHFFFAOYSA-N
• SMILES： S1CCC2CC(C1)N2

Computed Properties

• Exact Mass: 129.06122053g/mol
• Monoisotopic Mass: 129.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų